(Z)-1-phenyl-3-(5-phenylfuran-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-1-phenyl-3-(5-phenylfuran-2-yl)prop-2-en-1-one, also known as chalcone, is a naturally occurring compound found in various plants. It is a member of the flavonoid family and has been shown to possess various biological activities.
Scientific Research Applications
Catalysis and Organic Synthesis
One area of application for (Z)-1-phenyl-3-(5-phenylfuran-2-yl)prop-2-en-1-one is in catalysis and organic synthesis. For instance, the synthesis of multisubstituted 2-(dihydrofuran-2(3H)-ylidene)acetates through intramolecular carboalkoxylation demonstrates the utility of this compound in creating complex organic structures. The process employs a platinum-olefin catalyst system, showcasing the compound's role in facilitating chemical reactions to yield structurally diverse molecules with potential applications in material science and pharmaceuticals (Nakamura et al., 2008).
Nonlinear Optical Properties
Another significant application is in the field of nonlinear optics. The compound's nonlinear optical properties have been explored, revealing its potential as a candidate for optical device applications such as optical limiters. This is particularly evident in studies showing the compound's transition from saturable absorption to reverse saturable absorption with varying excitation intensity, suggesting its utility in the development of optical materials and devices (Rahulan et al., 2014).
Photoluminescence and Material Science
The research also extends to photoluminescence and material science, where coordination polymers based on similar structures have been synthesized and characterized. These studies highlight the compound's relevance in creating materials with unique optical properties, paving the way for their use in sensors, light-emitting devices, and other technological applications requiring materials with specific photoluminescent behaviors (Liu et al., 2012).
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It is synthesized from furfural and its derivatives by aldol condensation , which suggests that it may interact with its targets through a similar mechanism.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that (Z)-1-phenyl-3-(5-phenylfuran-2-yl)prop-2-en-1-one may affect a wide range of biochemical pathways.
properties
IUPAC Name |
(Z)-1-phenyl-3-(5-phenylfuran-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14O2/c20-18(15-7-3-1-4-8-15)13-11-17-12-14-19(21-17)16-9-5-2-6-10-16/h1-14H/b13-11- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATYVZTGIQBANCN-QBFSEMIESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(O2)C=CC(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(O2)/C=C\C(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.